1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline

• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: tert-butyl 3-(acetyloxymethyl)-2,5-dihydropyrrole-1-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-9(14)16-8-10-5-6-13(7-10)11(15)17-12(2,3)4/h5H,6-8H2,1-4H3
• InChI Key: HNPOSBLBOOYMLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CCN(C1)C(=O)OC(C)(C)C

Description

1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled solution of 4.13 g (20.7 mmol) 3-hydroxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester and 244 mg (2 mmol) DMAP in 50 ml pyridine was added 3.06 g (30 mmol) acetic anhydride. The mixture was stirred for 30 min at 0° C., then for additional 60 min at room temperature. The mixture was poured on ice and extracted twice with ether. The combined organic layers were evaporated in vacuo, dissolved in ether, washed with sat. CuSO4, water and brine and dried over MgSO4. Evaporation and bulb-to-bulb distillation gave 4.82 g (97%) 3-acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester as a colorless oil, b.p. 105° C. (0.2 mbar).